Methyl 2-methyl-2-[(trimethylsilyl)oxy]propanoate

• CAS RN: 162012-24-0
• Molecular Formula: C8H18O3Si
• Molecular Weight: 190.31 g/mol
• IUPAC Name: methyl 2-methyl-2-trimethylsilyloxypropanoate
• InChI: InChI=1S/C8H18O3Si/c1-8(2,7(9)10-3)11-12(4,5)6/h1-6H3
• InChI Key: LZFDOCGPXDEJNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)OC)O[Si](C)(C)C

Description

Methyl 2-methyl-2-[(trimethylsilyl)oxy]propanoate is a useful research compound. Its molecular formula is C8H18O3Si and its molecular weight is 190.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.2 mL (10.4 mmol) of methyl 2-hydroxy-isobutyrate in 50 mL of CH2Cl2 were added 1.2 g (17.6 mmol) of imidazole and 2.1 mL (16.6 mmol) of TMSCl. The mixture was stirred at r.t. for 1.5 h and quenched with 20 mL of H2O. The organic layer was dried over MgSO4, concentrated and passed through a short plug of silica gel eluted with 9:1 hexane/EtOAc. Evaporation of solvent afforded 1.27 g of the title compound as a colorless oil.